Cas no 918632-01-6 (1H-Pyrrole-2-carboxylic acid, 4-heptyl-3,5-dimethyl-, phenylmethyl ester)

• Product name: 1H-Pyrrole-2-carboxylic acid, 4-heptyl-3,5-dimethyl-, phenylmethyl ester
• CAS No: 918632-01-6
• MF: C₂₁H₂₉NO₂
• MW: 327.46046
• CID: 772674
• PubChem ID: 71426685

1H-Pyrrole-2-carboxylic acid, 4-heptyl-3,5-dimethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-heptyl-3,5-dimethyl-, phenylmethyl ester
• benzyl 4-heptyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• 918632-01-6
• DTXSID40845437

• Inchi： InChI=1S/C21H29NO2/c1-4-5-6-7-11-14-19-16(2)20(22-17(19)3)21(23)24-15-18-12-9-8-10-13-18/h8-10,12-13,22H,4-7,11,14-15H2,1-3H3
• InChI Key： MOIUIKKTSHVEOO-UHFFFAOYSA-N
• SMILES： CCCCCCCC1=C(NC(=C1C)C(=O)OCC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 327.219829168g/mol
• Monoisotopic Mass: 327.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 42.1Ų